Cas no 1256818-53-7 (5-ethynyl-2,3-dimethoxypyridine)

• Product Name: 5-ethynyl-2,3-dimethoxypyridine
• CAS No: 1256818-53-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6847466
• Update Time: 2025-07-22

5-ethynyl-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-ethynyl-2,3-dimethoxy-
• 5-Ethynyl-2,3-dimethoxypyridine
• 5-ethynyl-2,3-dimethoxypyridine

• Inchi： 1S/C9H9NO2/c1-4-7-5-8(11-2)9(12-3)10-6-7/h1,5-6H,2-3H3
• InChI Key： PQLMYMBZGKVUDS-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C#C)C=C1OC

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 236.2±40.0 °C(Predicted)
• pka: 3.35±0.10(Predicted)

Additional information on 5-ethynyl-2,3-dimethoxypyridine

Professional Introduction to 5-ethynyl-2,3-dimethoxypyridine (CAS No. 1256818-53-7)

5-ethynyl-2,3-dimethoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1256818-53-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a pyridine core substituted with ethynyl and methoxy groups at the 5th and 2nd/3rd positions respectively, exhibits unique structural and electronic properties that make it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of 5-ethynyl-2,3-dimethoxypyridine consists of a six-membered aromatic ring containing nitrogen, which is a defining feature of pyridine derivatives. The presence of the ethynyl group (−C≡H) at the 5-position introduces a reactive site for further functionalization, while the methoxy groups (−OCH₃) at the 2nd and 3rd positions provide additional electronic and steric influences. These substituents contribute to the compound's versatility in synthetic chemistry, enabling diverse transformations that are useful in medicinal chemistry applications.

In recent years, 5-ethynyl-2,3-dimethoxypyridine has been extensively studied for its potential in drug discovery and development. The pyridine scaffold is a common motif in many pharmacologically active compounds, and modifications to this core structure can lead to novel therapeutic agents with improved efficacy and reduced side effects. The ethynyl group, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are widely employed in constructing complex molecular architectures.

One of the most notable applications of 5-ethynyl-2,3-dimethoxypyridine is in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, recent studies have demonstrated its utility in generating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy groups on the pyridine ring can be strategically modified or used as anchors for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of their target compounds.

Moreover, the compound has shown promise in the development of antiviral agents. The unique electronic distribution induced by the ethynyl and methoxy substituents can modulate interactions with viral enzymes or receptors, providing a rational basis for designing inhibitors that disrupt viral replication cycles. Researchers have leveraged palladium-catalyzed cross-coupling reactions involving 5-ethynyl-2,3-dimethoxypyridine to introduce diverse functional groups at specific positions on the pyridine ring, thereby tailoring the compounds for optimal biological activity.

The synthesis of 5-ethynyl-2,3-dimethoxypyridine itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches often involve palladium-catalyzed coupling reactions between terminal alkynes and appropriately substituted pyridines. However, advances in synthetic chemistry have led to more efficient and scalable routes, including transition-metal-free methods that utilize photoredox catalysis or organocatalysis. These innovations have not only improved yields but also reduced costs associated with producing this valuable intermediate.

Recent breakthroughs in computational chemistry have further enhanced our understanding of how 5-ethynyl-2,3-dimethoxypyridine behaves in biological systems. Molecular modeling studies have helped predict binding affinities and interactions with target proteins, guiding medicinal chemists in optimizing lead structures for drug development. Additionally, high-throughput screening techniques coupled with machine learning algorithms have accelerated the identification of promising derivatives from large libraries of compounds based on 5-ethynyl-2,3-dimethoxypyridine.

The versatility of 5-ethynyl-2,3-dimethoxypyridine extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, its derivatives have been explored as ligands in catalytic systems or as precursors to functional materials with unique electronic properties. The ability to incorporate diverse functional groups into the pyridine core allows researchers to design molecules with tailored properties for specific applications.

In conclusion,5-ethynyl-2,3-dimethoxypyridine (CAS No. 1256818-53-7) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations that are invaluable in drug discovery and material science. As research continues to uncover new applications for this compound,5-ethynyl-2,3-dimethoxypyridine is poised to remain a cornerstone molecule in both academic and industrial settings.